(2Z)-6-(2-chlorobenzyl)-2-(2,4-dichlorobenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione
CAS No.:
Cat. No.: VC16292127
Molecular Formula: C19H10Cl3N3O2S
Molecular Weight: 450.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H10Cl3N3O2S |
|---|---|
| Molecular Weight | 450.7 g/mol |
| IUPAC Name | (2Z)-6-[(2-chlorophenyl)methyl]-2-[(2,4-dichlorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione |
| Standard InChI | InChI=1S/C19H10Cl3N3O2S/c20-12-6-5-11(14(22)9-12)8-16-18(27)25-19(28-16)23-17(26)15(24-25)7-10-3-1-2-4-13(10)21/h1-6,8-9H,7H2/b16-8- |
| Standard InChI Key | QZMLCWNOOLSYNR-PXNMLYILSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)CC2=NN3C(=O)/C(=C/C4=C(C=C(C=C4)Cl)Cl)/SC3=NC2=O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)CC2=NN3C(=O)C(=CC4=C(C=C(C=C4)Cl)Cl)SC3=NC2=O)Cl |
Introduction
Synthesis
The synthesis of similar thiazolo-triazine compounds typically involves multi-step chemical pathways. These processes often require careful control of reaction conditions such as temperature, pH, and reaction time to optimize yield and purity. Techniques like chromatography are commonly used for purification.
Chemical Reactions
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Functionalization: The compound can undergo various chemical reactions to modify its structure, potentially enhancing its biological activity.
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Degradation Studies: Understanding how the compound degrades can provide insights into its environmental impact and metabolic pathways.
Biological Activities
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Antimicrobial and Anticancer Properties: Similar thiazolo-triazine derivatives have shown promising antimicrobial and anticancer activities, suggesting potential therapeutic applications.
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Mechanism of Action: The mechanism may involve interactions with biological targets such as enzymes or receptors, although specific data for this compound is not available.
Potential Applications
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Medicinal Chemistry: The compound's structure suggests potential applications in medicinal chemistry, particularly in the development of new drugs targeting specific biological pathways.
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Material Science: Its unique chemical properties might also be explored in material science for novel applications.
Future Directions
Further research is needed to elucidate the specific biological mechanisms and efficacy of this compound. This could involve in vitro and in vivo studies to assess its pharmacological properties and potential therapeutic applications.
Data Tables
Given the lack of specific data on (2Z)-6-(2-chlorobenzyl)-2-(2,4-dichlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione, we can consider a general table for similar thiazolo-triazine compounds:
| Compound | Molecular Weight (g/mol) | Key Features | Potential Applications |
|---|---|---|---|
| (2Z)-6-(2-chlorobenzyl)-2-(3,4-dichlorobenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione | 390.3 | Thiazolo-triazine core with chlorobenzyl substituents | Antimicrobial, anticancer |
| (2Z)-2-(2,4-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione | Not specified | Thiazolo-triazine core with fluorobenzyl substituents | Antimicrobial, anticancer |
| (2Z)-2-(4-ethylbenzylidene)-6-methyl-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione | Approximately 361.425 | Thiazolo-triazine core with ethyl and methyl groups | Medicinal chemistry, material science |
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